Cas no 1797634-01-5 (N-tert-butyl-2-[N-methyl-1-(3,4,5,6-tetrachloropyridin-2-yl)formamido]acetamide)

• Product Name: N-tert-butyl-2-[N-methyl-1-(3,4,5,6-tetrachloropyridin-2-yl)formamido]acetamide
• CAS No: 1797634-01-5
• MF: C₁₃H₁₅Cl₄N₃O₂
• MW: 387.089099168777
• CID: 5812401
• PubChem ID: 75413124
• Update Time: 2025-07-22

N-tert-butyl-2-[N-methyl-1-(3,4,5,6-tetrachloropyridin-2-yl)formamido]acetamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-2-[N-methyl-1-(3,4,5,6-tetrachloropyridin-2-yl)formamido]acetamide
• Z90988574
• EN300-26592125
• 1797634-01-5

• Inchi： 1S/C13H15Cl4N3O2/c1-13(2,3)19-6(21)5-20(4)12(22)10-8(15)7(14)9(16)11(17)18-10/h5H2,1-4H3,(H,19,21)
• InChI Key： MNSMWGHRNZGERJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(N=C1C(N(C)CC(NC(C)(C)C)=O)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 386.988887g/mol
• Monoisotopic Mass: 384.991838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.3Ų

Additional information on N-tert-butyl-2-[N-methyl-1-(3,4,5,6-tetrachloropyridin-2-yl)formamido]acetamide

Professional Introduction to N-tert-butyl-2-[N-methyl-1-(3,4,5,6-tetrachloropyridin-2-yl)formamido]acetamide (CAS No. 1797634-01-5)

N-tert-butyl-2-[N-methyl-1-(3,4,5,6-tetrachloropyridin-2-yl)formamido]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1797634-01-5, represents a novel class of molecules with potential applications in drug discovery and molecular medicine. Its intricate structure, featuring a combination of chlorinated pyridine and formamido functional groups, makes it a subject of interest for researchers exploring novel pharmacophores and bioactive scaffolds.

The molecular framework of N-tert-butyl-2-[N-methyl-1-(3,4,5,6-tetrachloropyridin-2-yl)formamido]acetamide is characterized by its high degree of substitution and the presence of multiple heteroatoms. The tert-butyl group at the N-position provides steric hindrance, which can influence the compound's solubility and metabolic stability. Meanwhile, the tetrachloropyridine moiety introduces electron-withdrawing effects and potential interactions with biological targets. These structural features make the compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from halogenated pyridine derivatives. The< strong>3,4,5,6-tetrachloropyridin-2-yl group in this compound is particularly noteworthy due to its ability to engage in various non-covalent interactions with biological macromolecules. This has led to its exploration as a key pharmacophore in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of N-tert-butyl-2-[N-methyl-1-(3,4,5,6-tetrachloropyridin-2-yl)formamido]acetamide is its potential as a scaffold for drug development. The formamido group serves as a versatile handle for further chemical modification, allowing researchers to fine-tune the compound's properties for specific applications. For instance, it can be used to introduce additional functional groups or to link the molecule to other pharmacophores through amide bond formation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions has been crucial in constructing the complex molecular architecture. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative methodologies in accessing novel bioactive molecules.

Recent studies have begun to explore the biological activity of N-tert-butyl-2-[N-methyl-1-(3,4,5,6-tetrachloropyridin-2-yl)formamido]acetamide in various in vitro and in vivo models. Preliminary findings suggest that this compound exhibits promising activity against certain enzymatic targets relevant to inflammation and cancer. The ability of the< strong>tetrachloropyridine moiety to modulate enzyme activity is thought to be mediated through interactions with key amino acid residues in the active site. This has opened up new avenues for investigating its potential as an anti-inflammatory or anticancer agent.

The pharmaceutical industry is increasingly interested in leveraging computational methods to accelerate drug discovery processes. Molecular modeling and virtual screening techniques have been employed to identify potential binding modes of N-tert-butyl-2-[N-methyl-1-(3,4,5,6-tetrachloropyridin-2-yl)formamido]acetamide with biological targets. These computational studies not only provide valuable insights into its mechanism of action but also help guide experimental efforts toward optimizing its pharmacological properties.

In conclusion,< strong>N-tert-butyl-2-[N-methyl-1-(3,4,5,6-tetrachloropyridin-2-yl)formamido]acetamide (CAS No. 1797634-01-5) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activity make it a compelling candidate for further research and development. As our understanding of its pharmacological profile continues to grow, this compound holds great potential for contributing to the discovery of new therapeutic agents that address unmet medical needs.